Cyclopropyl-(4-methoxy-3-nitrobenzyl)-amine

• IUPAC Name: N-[(4-methoxy-3-nitrophenyl)methyl]cyclopropanamine
• InChI: InChI=1S/C11H14N2O3/c1-16-11-5-2-8(6-10(11)13(14)15)7-12-9-3-4-9/h2,5-6,9,12H,3-4,7H2,1H3
• InChI Key: IMZMRIKZOJOWHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC2CC2)[N+](=O)[O-]
• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzene ring would provide a planar, aromatic component, the nitro group would introduce polarity, the methoxy group would contribute electron-donating effects, and the cyclopropyl and amine groups would add additional complexity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The benzene ring might undergo electrophilic aromatic substitution reactions, the nitro group could participate in reduction reactions, and the amine group might be involved in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and the functional groups present. For example, the presence of polar nitro and amine groups might increase its solubility in polar solvents.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the mechanism of action for this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological targets.

Safety and Hazards

As with any chemical compound, handling “Cyclopropyl-(4-methoxy-3-nitrobenzyl)-amine” would require appropriate safety precautions. The specific hazards would depend on various factors including its reactivity, toxicity, and physical properties.